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An In-depth Technical Guide on the Vapor Pressure and Volatility of Mustard-Lewisite
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure and volatility
data for Mustard-Lewisite (HL), a chemical warfare agent consisting of a mixture of sulfur
mustard (HD) and lewisite (L). This document is intended for researchers, scientists, and
professionals in drug development who require detailed information on the physical properties
of this hazardous compound.

Introduction

Mustard-Lewisite (HL) is a potent vesicant (blistering agent) that combines the chemical
properties of both sulfur mustard and lewisite.[1] The vapor pressure and volatility of HL are
critical parameters that influence its behavior in the environment, its potential for airborne
dissemination, and the design of protective equipment and decontamination procedures. This
guide summarizes the available quantitative data, describes the experimental protocols for their
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determination, and provides a visual representation of the relationship between temperature

and vapor pressure.

The properties of Mustard-Lewisite mixtures can vary depending on the exact composition.[1]

This guide focuses on a common munitions-grade mixture of 63% Lewisite and 37% Sulfur

Mustard by weight.[1]

Quantitative Data on Vapor Pressure and Volatility

The following tables summarize the vapor pressure and volatility data for the Mustard-Lewisite

mixture (HL), as well as for its individual components, sulfur mustard (HD) and lewisite (L).

Table 1: Vapor Pressure and Volatility of Mustard-Lewisite (HL) Mixture (63% L-1, 37% HD)

Vapor Pressure

Temperature (°C) Temperature (°F) Volatility (mg/m?3)
(mm Hg)
20 68 0.248 2,730
Source:[1]

Table 2: Vapor Pressure and Volatility of Sulfur Mustard (HD)

Vapor Pressure

Temperature (°C) Temperature (°F) (mm Hg) Volatility (mg/m?3)
0 32 0.025 75 (Solid)

20 68 0.072 610 (Liquid)

30 86 0.090

40 104 2,860 (Liquid)

Sources:[2][3]

Table 3: Vapor Pressure and Volatility of Lewisite (L-1)
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Vapor Pressure

Temperature (°C) Temperature (°F) Volatility (mg/m?3)
(mm Hg)

20 68 - 4,480

25 77 0.58

Source:[4]

Experimental Protocols for Vapor Pressure
Determination

Detailed experimental protocols for determining the vapor pressure of Mustard-Lewisite are
not readily available in open literature due to the hazardous nature of the substance. However,
the methodologies employed for other chemical warfare agents can be adapted. The following
sections describe the principles of common experimental techniques.

Static Method

The static method directly measures the vapor pressure of a substance in a closed system at
thermodynamic equilibrium.

Methodology:

o Asmall, pure sample of the agent is placed in a thermostatically controlled, evacuated
vessel.

e The vessel is heated to and maintained at a precise temperature.

e The pressure inside the vessel is allowed to equilibrate, at which point the rate of
evaporation equals the rate of condensation.

e The pressure at equilibrium, which is the vapor pressure at that temperature, is measured
using a pressure transducer.

e The process is repeated at various temperatures to obtain a vapor pressure curve.
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Vapor Saturation Method

The vapor saturation method, also known as the gas saturation method, involves saturating a
carrier gas with the vapor of the substance of interest.

Methodology:

e Astream of inert carrier gas (e.g., nitrogen) is passed at a known flow rate through or over a
sample of the liquid agent maintained at a constant temperature.

e The carrier gas becomes saturated with the agent's vapor.

e The mass of the agent transported by the gas is determined by trapping the vapor in a
suitable solvent and analyzing the resulting solution or by measuring the mass loss of the
sample over time.

e The partial pressure of the agent (its vapor pressure) is then calculated using the ideal gas
law, based on the volume of the carrier gas and the amount of agent vaporized.

Knudsen Effusion Method

The Knudsen effusion method is suitable for substances with low vapor pressures. It measures
the rate of effusion of a vapor through a small orifice in a closed cell.

Methodology:

o A sample of the substance is placed in a Knudsen cell, which is a small container with a very
small orifice of known area.

e The cell is placed in a high vacuum and heated to a specific temperature.

e The rate of mass loss from the cell due to the effusion of vapor through the orifice is
measured using a sensitive microbalance.

e The vapor pressure is then calculated from the rate of mass loss, the area of the orifice, the
temperature, and the molar mass of the substance using the Hertz-Knudsen equation.

Visualization of Physicochemical Relationships
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The relationship between temperature, vapor pressure, and volatility is crucial for
understanding the behavior of Mustard-Lewisite. The following diagram illustrates this logical

relationship.

Relationship Between Temperature, Vapor Pressure, and Volatility
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Volatility

Click to download full resolution via product page
Caption: Logical flow of temperature's effect on vapor pressure and volatility.

This diagram shows that as the ambient temperature increases, the vapor pressure of
Mustard-Lewisite also increases. A higher vapor pressure leads to a higher concentration of
the agent in the vapor phase, thus increasing its volatility and the associated inhalation hazard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://nrt.org/sites/2/files/NRT%20CBRN%20CHEM%20UPDATE%20Mustard%20Lewisite%20Mixture%20HL%20QRG%20FINAL%202023%2012%2018.pdf
https://www.cdc.gov/niosh/ershdb/emergencyresponsecard_29750008.html
https://nrt.org/sites/2/files/NRT%20CBRN%20CHEM%20UPDATE%20Sulfur%20Mustard%20HD%20QRG%20FINAL%202023%2012%2018.pdf
https://nrt.org/sites/2/files/NRT%20CBRN%20CHEM%20UPDATE%20Lewisite%20L%20QRG%20FINAL%202023%2012%2018.pdf
https://www.benchchem.com/product/b12772085/docs#mustard-lewisite-vapor-pressure-and-volatility-data
https://www.benchchem.com/product/b12772085/docs#mustard-lewisite-vapor-pressure-and-volatility-data
https://www.benchchem.com/product/b12772085/docs#mustard-lewisite-vapor-pressure-and-volatility-data
https://www.benchchem.com/product/b12772085/docs#mustard-lewisite-vapor-pressure-and-volatility-data
https://www.benchchem.com/product/b12772085?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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